Cas no 153653-98-6 (Methyl 4-(2,4-dichloro-5-fluorophenyl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(2,4-dichloro-5-fluorophenyl)-2,4-dioxobutanoate
• CAS No: 153653-98-6
• MF: C₁₁H₇Cl₂FO₄
• MW: 293.075285196304
• CID: 904131
• PubChem ID: 45055342
• Update Time: 2024-02-28

Methyl 4-(2,4-dichloro-5-fluorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(2,4-DICHLORO-5-FLUOROPHENYL)-2,4-DIOXOBUTANOATE
• SALOR-INT L499293-1EA
• Methyl 4-(2,4-dichloro-5-fluorophenyl)-2,4-dioxobutanoate

• MDL： MFCD07776887
• Inchi： 1S/C11H7Cl2FO4/c1-18-11(17)10(16)4-9(15)5-2-8(14)7(13)3-6(5)12/h2-3H,4H2,1H3
• InChI Key： HPUPTZXLUMDIRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CC(C(=O)OC)=O)=O)F)Cl

Computed Properties

• Exact Mass: 291.9705423g/mol
• Monoisotopic Mass: 291.9705423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones